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Compound of Interest

Compound Name:
Methyl 2-amino-3-

cyclopentylpropanoate HCl

Cat. No.: B8178868

Get Quote

Strategic Utilization in Peptidomimetics and Drug
Discovery
Executive Summary
3-Cyclopentyl-L-alanine methyl ester hydrochloride (Cpa-OMe·HCl) is a critical non-

proteinogenic amino acid building block. Structurally, it serves as a lipophilic, steric variant of

leucine or alanine, introducing a rigid cyclopentyl ring that significantly alters the

pharmacokinetic (PK) profile of peptide-based therapeutics.

This guide provides an exhaustive technical analysis of Cpa-OMe·HCl, detailing its

physicochemical properties, validated synthesis protocols, and application in structure-activity

relationship (SAR) campaigns—specifically for targets like Cathepsin S, HCV protease, and

KEAP1/NRF2 interactions.

Physicochemical Profile
The following specifications define the research-grade standard for this compound.
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Table 1: Core Technical Specifications

Property Specification

Systematic Name
Methyl (2S)-2-amino-3-cyclopentylpropanoate

hydrochloride

CAS Number
2379557-35-2 (HCl Salt) / 1119833-62-3 (Free

Base)

Molecular Formula C₉H₁₇NO₂[1] · HCl

Molecular Weight 207.70 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in Water (>50 mg/mL), Methanol,

DMSO

Hygroscopicity
High (Deliquescent upon prolonged air

exposure)

Storage +2°C to +8°C (Desiccated); -20°C for long-term

Chiral Purity Typically ≥ 99% ee (Enantiomeric Excess)

Synthesis & Preparation Mechanism
Mechanistic Pathway: Fischer Esterification
The most robust synthesis involves the acid-catalyzed esterification of 3-cyclopentyl-L-alanine

using thionyl chloride (

) in anhydrous methanol. This method generates anhydrous HCl in situ, driving the equilibrium
toward the ester while precipitating the product as the hydrochloride salt.

Reaction Workflow Diagram
The following diagram illustrates the transformation from the free acid to the methyl ester

hydrochloride, highlighting critical intermediate states.
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Caption: Figure 1. Acid-catalyzed conversion of 3-cyclopentyl-L-alanine to its methyl ester

hydrochloride salt.

Validated Experimental Protocol
Objective: Synthesis of 10g of Cpa-OMe·HCl.

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser

topped with a

drying tube. Flush with Nitrogen (

).

Solvent Charge: Add 50 mL of anhydrous Methanol (MeOH) and cool to 0°C in an ice bath.

Activation: Dropwise, add 5.0 mL Thionyl Chloride (

) over 20 minutes.

Note: Exothermic reaction.[2][3][4] Ensure temperature remains <10°C to prevent

byproduct formation.

Substrate Addition: Add 10.0 g of 3-Cyclopentyl-L-alanine in one portion.

Reaction: Remove ice bath. Heat to reflux (65°C) for 3–4 hours.

Self-Validation Check: Monitor by TLC (System: DCM/MeOH 9:1). Stain with Ninhydrin.[3]

The starting material (Rf ~0.3) should disappear, replaced by the ester (Rf ~0.6).

Workup:
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Concentrate in vacuo to remove MeOH and excess

.

Co-evaporate with diethyl ether (

) (2x 30 mL) to remove residual acid traces.

Triturate the resulting oil/solid with cold

to induce crystallization.

Isolation: Filter the white precipitate, wash with cold ether, and dry under high vacuum.

Applications in Drug Discovery
Structural Role in Peptidomimetics
Cpa-OMe[5]·HCl is utilized to introduce the Cyclopentylalanine (Cpa) residue. This residue

mimics the lipophilicity of Leucine or Phenylalanine but offers:

Steric Bulk: The cyclic side chain restricts conformational freedom, potentially locking

peptides into bioactive conformations.

Proteolytic Stability: Non-natural side chains resist cleavage by endogenous proteases (e.g.,

chymotrypsin).

Key Therapeutic Areas
Cathepsin S Inhibitors:

Used to synthesize N-arylaminoethyl amides. The Cpa residue occupies the S2

hydrophobic pocket of the enzyme, improving selectivity over other Cathepsins [1].

HCV Protease Inhibitors:

Analogous to the cyclopropylalanine moiety found in Telaprevir. Cpa derivatives are used

in SAR studies to probe the size limit of the P1/P2 pockets in viral proteases [2].

KEAP1/NRF2 Interaction:
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Used in peptide optimization to probe the P2 pocket of KEAP1.[6] Cpa replaces natural

residues to enhance binding affinity in macrocyclic inhibitors designed to activate NRF2 for

antioxidant therapy [3].

Discovery Workflow Diagram
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Caption: Figure 2. Integration of Cyclopentylalanine into the hit-to-lead optimization cycle.

Handling, Stability, and QC
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Stability & Storage
Hygroscopicity: The HCl salt is prone to absorbing atmospheric moisture, which can

hydrolyze the ester back to the acid over time.

Protocol: Always warm the container to room temperature before opening to prevent

condensation. Store under inert gas (

or

) if possible.

Quality Control (QC) Methods
To ensure integrity before use in critical couplings:

¹H NMR (DMSO-d₆): Confirm the methyl ester singlet (~3.6-3.7 ppm) and the integrity of the

cyclopentyl ring protons (1.0-1.8 ppm multiplet).

HPLC: Run a gradient of 5-95% ACN in Water (+0.1% TFA). The free acid will elute

significantly earlier than the ester.

Chloride Content: Titration with Silver Nitrate (

) can confirm the stoichiometry of the HCl salt (Target: ~17% Cl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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